molecular formula C19H42O5Si B8375026 11,11-Dimethoxyundecyltriethoxysilane

11,11-Dimethoxyundecyltriethoxysilane

Cat. No.: B8375026
M. Wt: 378.6 g/mol
InChI Key: LAJPMLLRVZLZTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

11,11-Dimethoxyundecyltriethoxysilane is a useful research compound. Its molecular formula is C19H42O5Si and its molecular weight is 378.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H42O5Si

Molecular Weight

378.6 g/mol

IUPAC Name

11,11-dimethoxyundecyl(triethoxy)silane

InChI

InChI=1S/C19H42O5Si/c1-6-22-25(23-7-2,24-8-3)18-16-14-12-10-9-11-13-15-17-19(20-4)21-5/h19H,6-18H2,1-5H3

InChI Key

LAJPMLLRVZLZTO-UHFFFAOYSA-N

Canonical SMILES

CCO[Si](CCCCCCCCCCC(OC)OC)(OCC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

36.39 g of 11,11-dimethoxyundec-1-ene (7) obtained above in the first stage (170 mmol) are dissolved in 31.025 g of 97% triethoxysilane (34.86 ml, 183 mmol, 1.08 eq.). Subsequently, 0.424 g (0.45 mmol, 0.0026 eq.) of Karstedt catalyst is added very slowly. After stirring at ambient temperature for 3 hours, the crude reaction product is purified by distillation to give 41.88 g of a colorless liquid (yield of 65%) melting at a temperature of 115°-120° C. (at a pressure of 10−2 mm of mercury).
Quantity
36.39 g
Type
reactant
Reaction Step One
Quantity
34.86 mL
Type
reactant
Reaction Step Two
[Compound]
Name
Karstedt catalyst
Quantity
0.424 g
Type
catalyst
Reaction Step Three
Yield
65%

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